Cas no 1219708-30-1 (N,O-Desethylene Linezolid)

• Product Name: N,O-Desethylene Linezolid
• CAS No: 1219708-30-1
• Molecular Formula: C₁₄H₁₈N₃O₄F
• Molecular Weight: 311.30882
• CID: 1065369
• PubChem ID: 15433046

N,O-Desethylene Linezolid Properties

Names and Identifiers

• N,O-Desethylene Linezolid
• N-[[(5S)-3-[3-fluoro-4-(2-hydroxyethylamino)phenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• SCHEMBL11983091
• DTXSID80572730
• Linezolid Impurity (N,O-Desethylene Linezolid)
• (S)-N-((3-(3-fluoro-4-((2-hydroxyethyl)amino)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide? (Brexpiprazole Impurity pound(c)
• N,O-Desethylene Linezolid; Acetamide, N-[[(5S)-3-[3-fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]-; N-[[(5S)-3-[3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
• N-[[(5S)-3-[3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
• CS-0166029
• 7384VT95MA
• N-{[(5S)-3-{3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl}-2-oxo-1,3-oxazolidin-5-yl]methyl}acetamide
• 1219708-30-1
• Acetamide, N-[[(5S)-3-[3-fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]-

• InChIKey： FPAKSIHCULOSLI-NSHDSACASA-N
• Inchi： InChI=1S/C14H18FN3O4/c1-9(20)17-7-11-8-18(14(21)22-11)10-2-3-13(12(15)6-10)16-4-5-19/h2-3,6,11,16,19H,4-5,7-8H2,1H3,(H,17,20)/t11-/m0/s1
• SMILES： CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C=C2)NCCO)F

Computed Properties

• Exact Mass: 311.12800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 311.12813423g/mol
• Heavy Atom Count: 22
• Complexity: 410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• LogP: 1.66950
• PSA: 94.39000